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Compound of Interest

Compound Name: ROC-0929

Cat. No.: B10831965

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the optimal concentration of
ROC-0929 for various cell culture experiments. ROC-0929 is a potent and selective inhibitor of
the human group X secreted phospholipase A2 (sPLA2-X), a key enzyme in inflammatory
pathways. Understanding its optimal concentration is critical for accurate and reproducible
experimental outcomes.

Introduction to ROC-0929

ROC-0929 is a small molecule inhibitor that specifically targets sSPLA2-X, which is responsible
for the hydrolysis of phospholipids to generate arachidonic acid, a precursor for pro-
inflammatory eicosanoids. By inhibiting sSPLA2-X, ROC-0929 effectively blocks the downstream
signaling cascades, including the phosphorylation of extracellular signal-regulated kinase 1/2
(ERK1/2) and p38 mitogen-activated protein kinase (p38 MAPK). Its targeted action makes it a
valuable tool for studying inflammatory processes and for potential therapeutic development.

Quantitative Data Summary

The following table summarizes the known quantitative data for ROC-0929. Researchers
should use this information as a starting point for their own experimental validation in specific
cell lines and assay systems.
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Parameter Value Cell/System Reference
IC50 (sPLA2-X) 80 nM In vitro enzyme assay  [1][2]
i Human Eosinophils
Effective L
) 1 nM - 1000 nM (inhibition of CysLT [3]
Concentration )
formation)

Signaling Pathway of ROC-0929
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Determine Optimal Concentration Range
(Maximizes functional effect, minimizes cytotoxicity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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